4-[(5Z)-5-(4-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid

Specification

• CAS No.: 17385-93-2
• Molecular Formula: C14H12ClNO3S2
• Molecular Weight: 0
• IUPAC Name: 4-[(5Z)-5-[(4-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoic acid
• Standard InChI: InChI=1S/C14H12ClNO3S2/c15-10-5-3-9(4-6-10)8-11-13(19)16(14(20)21-11)7-1-2-12(17)18/h3-6,8H,1-2,7H2,(H,17,18)/b11-8-
• SMILES: C1=CC(=CC=C1C=C2C(=O)N(C(=S)S2)CCCC(=O)O)Cl

Introduction

Chemical Structure and Properties

Molecular Structure

The molecular structure of 4-[(5Z)-5-(4-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid features several key components that define its chemical identity. The central thiazolidinone ring contains both oxygen and sulfur atoms, with the thioxo (C=S) group at the 2-position and an oxo (C=O) group at the 4-position. The 4-chlorobenzylidene substituent is attached to the 5-position of the thiazolidinone ring in a Z-configuration, which influences the compound's spatial arrangement and reactivity. The butanoic acid chain is connected to the nitrogen atom at the 3-position of the thiazolidinone ring, providing a carboxylic acid functional group that can participate in various chemical interactions.

Physical and Chemical Properties

The physical and chemical properties of 4-[(5Z)-5-(4-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid are summarized in the following table:

Property	Value
Molecular Formula	C14H12ClNO3S2
Molecular Weight	341.8 g/mol
Physical State	Solid (at standard conditions)
Functional Groups	Thiazolidinone ring, Chlorobenzylidene, Carboxylic acid
Configuration	Z-isomer at the 5-position
Solubility	Likely soluble in organic solvents such as DMSO, DMF; limited water solubility

The compound's molecular weight of 341.8 g/mol places it in a range that is often favorable for drug-like properties. The presence of both polar functional groups (carboxylic acid) and lipophilic moieties (chlorobenzene ring) suggests a balanced hydrophilic-lipophilic character that could influence its pharmacokinetic properties.

Chemical Identifiers

Various chemical identifiers are used to precisely define and catalog the compound, ensuring unambiguous identification across different chemical databases and research platforms:

Identifier Type	Value
IUPAC Name	4-[(5Z)-5-[(4-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoic acid
CAS Registry Number	17385-93-2
PubChem CID	1201147
InChI	InChI=1S/C14H12ClNO3S2/c15-10-5-3-9(4-6-10)8-11-13(19)16(14(20)21-11)7-1-2-12(17)18/h3-6,8H,1-2,7H2,(H,17,18)/b11-8-
InChIKey	NUQFKDQDRDRLHV-FLIBITNWSA-N
SMILES	C1=CC(=CC=C1/C=C\2/C(=O)N(C(=S)S2)CCCC(=O)O)Cl

Synthesis and Preparation Methods

Reaction Conditions and Optimization

The successful synthesis of 4-[(5Z)-5-(4-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid depends on careful control of reaction conditions. Temperature, solvent choice, reaction time, and catalyst selection play crucial roles in determining yield and stereoselectivity. For example, the condensation reaction to form the benzylidene moiety typically occurs under basic or acidic catalysis, while the cyclization step often requires careful temperature control to prevent side reactions.

Optimization strategies might include:

• Selection of appropriate solvents to enhance solubility and reaction rates

• Use of catalysts to increase yield and stereoselectivity

• Temperature control to favor formation of the Z-isomer

• Purification techniques to ensure high product purity

Chemical Reactivity

Functional Group Reactivity

The reactivity of 4-[(5Z)-5-(4-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid is largely determined by its multiple functional groups, each capable of participating in different types of chemical reactions:

• The carboxylic acid group (-COOH) can undergo typical carboxylic acid reactions, including esterification, amide formation, and salt formation with bases.

• The thioxo (C=S) group is susceptible to nucleophilic attack and can participate in desulfurization reactions or conversion to other functional groups.

• The exocyclic double bond (benzylidene) can undergo addition reactions, hydrogenation, or participate in cycloaddition reactions.

• The thiazolidinone ring itself may undergo ring-opening reactions under specific conditions or participate in transformations that modify the heterocyclic structure.

Reaction Type	Reagents	Expected Products
Oxidation	H2O2, acids	Sulfoxide or sulfone derivatives
Reduction	NaBH4, LiAlH4	Reduced forms at various functional groups
Esterification	Alcohols, acid catalysts	Esters of the carboxylic acid group
Amide Formation	Amines, coupling agents	Amides at the carboxylic acid position
Hydrogenation	H2, Pd/C	Saturation of the exocyclic double bond

These transformation reactions provide pathways for generating derivatives with potentially modified biological activities or improved physicochemical properties.

Research Applications and Biological Activity

Structure-Activity Relationship Considerations

The biological activity of thiazolidinone derivatives, including 4-[(5Z)-5-(4-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid, is often governed by structure-activity relationships (SARs). Key structural features that may influence biological activity include:

• The Z-configuration of the exocyclic double bond, which defines the spatial orientation of the 4-chlorophenyl group relative to the thiazolidinone ring

• The chloro substituent on the phenyl ring, which may enhance lipophilicity and membrane permeability

• The butanoic acid side chain, which provides an ionizable group that can influence solubility, protein binding, and molecular recognition

• The thioxo group at the 2-position, which creates a unique electronic environment that may influence interactions with biological targets

Understanding these structure-activity relationships is crucial for rational design and optimization of thiazolidinone derivatives for specific therapeutic applications.

Comparison with Related Compounds

Structural Analogs

To better understand the unique properties of 4-[(5Z)-5-(4-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid, it is valuable to compare it with structurally related compounds. The search results provide information on two relevant analogs:

Compound	Key Structural Differences	Molecular Weight
4-[(5Z)-5-(4-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid	Reference compound	341.8 g/mol
N'-{4-[(5Z)-5-(4-ethylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoyl}pyridine-4-carbohydrazide	Contains ethyl instead of chloro on phenyl ring; extended with pyridine-4-carbohydrazide	454.6 g/mol
3-[(5Z)-5-(4-methylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzoic acid	Contains methyl instead of chloro on phenyl ring; benzoic acid directly attached to thiazolidinone N	355.4 g/mol

These structural differences lead to variations in physicochemical properties, molecular interactions, and potentially biological activities.

Electronic and Steric Effects

The substitution pattern in these related compounds introduces different electronic and steric effects that influence their chemical behavior:

• The 4-chlorophenyl group in our target compound introduces electron-withdrawing effects through the chlorine atom, potentially affecting the reactivity of the exocyclic double bond and the electronic distribution across the molecule.

• The 4-ethylphenyl and 4-methylphenyl groups in the analog compounds provide electron-donating effects, creating different electronic environments.

• The position and nature of the carboxylic acid group (directly on the thiazolidinone nitrogen versus at the end of a butanoic acid chain) affects the compound's flexibility, conformation, and ability to form hydrogen bonds or salt bridges with biological targets.